(3aR,7aS)-2,3,3a,4,5,6,7,7a-octahydrofuro[3,2-c]pyridine;hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is derived from its IUPAC name. The “octahydro” indicates eight hydrogen atoms are involved in the formation of a cyclic structure. The “furo[3,2-c]pyridine” suggests a fused ring system involving a furan ring (a five-membered ring with oxygen) and a pyridine ring (a six-membered ring with nitrogen) .Physical and Chemical Properties Analysis
This compound has a predicted boiling point of 198.5±8.0 °C and a predicted density of 0.950±0.06 g/cm3 at 20 °C and 760 Torr .Scientific Research Applications
Hybrid Catalysts in Synthesis
Hybrid catalysts have been emphasized for synthesizing heterocyclic compounds like pyranopyrimidines, which share structural features with the specified compound. These catalysts facilitate the development of bioactive molecules, showcasing the importance of such compounds in medicinal and pharmaceutical industries (Parmar, Vala, & Patel, 2023).
Heterocyclic Compounds in Corrosion Inhibition
Quinoline derivatives, akin to the octahydrofuro[3,2-c]pyridine structure, are recognized for their anticorrosive properties. This highlights the potential of structurally similar heterocyclic compounds in protecting metals from corrosion, indicating their importance in industrial applications (Verma, Quraishi, & Ebenso, 2020).
Agrochemical Discovery
Pyridine-based compounds are crucial in developing agrochemicals, such as pesticides and herbicides. The exploration of intermediate derivatization methods to discover novel agrochemicals underscores the significance of heterocyclic structures in agriculture (Guan et al., 2016).
Medicinal Applications
The pharmacological importance of pyridine derivatives, which share a resemblance in structural complexity with the given compound, is vast. These derivatives exhibit a wide range of biological activities, including anticancer, antibacterial, and anti-inflammatory effects, showcasing the potential therapeutic applications of complex heterocyclic compounds (Abu-Taweel et al., 2022).
Synthesis and Drug Development
The synthesis of heterocyclic N-oxide molecules, including pyridine derivatives, is crucial for drug development and organic synthesis. These compounds' versatility in forming metal complexes and catalysis illustrates the broad utility of heterocyclic compounds in scientific research (Li et al., 2019).
Properties
IUPAC Name |
(3aR,7aS)-2,3,3a,4,5,6,7,7a-octahydrofuro[3,2-c]pyridine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO.ClH/c1-3-8-5-6-2-4-9-7(1)6;/h6-8H,1-5H2;1H/t6-,7+;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSYGFGDTZMQKHP-HHQFNNIRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2C1OCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@@H]2[C@H]1OCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1629784-77-5 | |
Record name | rac-(3aR,7aS)-octahydrofuro[3,2-c]pyridine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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